Cas no 83399-69-3 (4-amino-3-[[4-[[(1-anilinocarbonyl)-2-oxopropyl]azo]phenyl]azo]-6-[(2,5-disulphophenyl)azo]-5-hydroxynaphthalene-2,7-disulphonic acid, potassium sodium salt)

• Product name: 4-amino-3-[[4-[[(1-anilinocarbonyl)-2-oxopropyl]azo]phenyl]azo]-6-[(2,5-disulphophenyl)azo]-5-hydroxynaphthalene-2,7-disulphonic acid, potassium sodium salt
• CAS No: 83399-69-3
• MF: C₃₂H₂₆KN₈NaO₁₅S₄
• MW: 952.941513538361
• CID: 988840

4-amino-3-[[4-[[(1-anilinocarbonyl)-2-oxopropyl]azo]phenyl]azo]-6-[(2,5-disulphophenyl)azo]-5-hydroxynaphthalene-2,7-disulphonic acid, potassium sodium salt Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-[[4-[[(1-anilinocarbonyl)-2-oxopropyl]azo]phenyl]azo]-6-[(2,5-disulphophenyl)azo]-5-hydroxynaphthalene-2,7-disulphonic acid, potassium sodium salt
• 4-Amino-3-((4-(((1-anilinocarbonyl)-2-oxopropyl)azo)phenyl)azo)-6-((2,5-disulphophenyl)azo)-5-hydroxynaphthalene-2,7-disulphonic acid, potassium sodium salt
• CID 136144483
• 4-Amino-6-[(2,5-disulfophenyl)azo]-5-hydroxy-3-[[4-[[2-oxo-1-[(phenylamino)carbonyl]propyl]azo]phenyl]azo]-2,7-naphthalenedisulfonic acid/potassium/sodium,(1:x:x) salt
• Einecs 280-382-5

• Inchi： 1S/C32H26N8O15S4.K.Na/c1-16(41)28(32(43)34-18-5-3-2-4-6-18)38-35-19-7-9-20(10-8-19)36-39-29-24(58(50,51)52)13-17-14-25(59(53,54)55)30(31(42)26(17)27(29)33)40-37-22-15-21(56(44,45)46)11-12-23(22)57(47,48)49;;/h2-15,28,42H,33H2,1H3,(H,34,43)(H,44,45,46)(H,47,48,49)(H,50,51,52)(H,53,54,55);;/q;2*+1/b38-35+,39-36+,40-37+;;
• InChI Key： OLHIUXNJFYQAQF-DXGZCERQSA-N
• SMILES： [K+].S(C1=C(C(=C2C(=C(C(=CC2=C1)S(=O)(=O)O)/N=N/C1C=C(C=CC=1S(=O)(=O)O)S(=O)(=O)O)O)N)/N=N/C1C=CC(=CC=1)/N=N/C(C(C)=O)C(NC1C=CC=CC=1)=O)(=O)(=O)O.[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 61
• Rotatable Bond Count: 13
• Complexity: 2050
• Topological Polar Surface Area: 418